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Compound of Interest

Compound Name:
1-CBZ-4-AMINO-4-

METHYLPIPERIDINE

Cat. No.: B596396 Get Quote

Technical Dossier: 1-CBZ-4-amino-4-
methylpiperidine
A Comprehensive Overview for Researchers and Drug Development Professionals

This document provides a detailed summary of the available physicochemical data for the

compound 1-CBZ-4-amino-4-methylpiperidine. Due to the specificity of this chemical

structure, direct experimental data is not readily available in public databases. This guide,

therefore, presents information on closely related analogs to provide a foundational

understanding for researchers.

Physicochemical Properties
Quantitative data for 1-CBZ-4-amino-4-methylpiperidine is not directly available. However,

data for the structurally similar compound, 4-Amino-1-N-Cbz-piperidine, is presented below for

comparative purposes. It is crucial to note that the addition of a methyl group at the C4 position

in the target compound will alter its molecular weight and formula.

Property Value (for 4-Amino-1-N-Cbz-piperidine)

Molecular Formula C₁₃H₁₈N₂O₂[1]

Molecular Weight 234.29 g/mol [1]
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Synthesis and Analysis
Detailed experimental protocols for the synthesis and analysis of 1-CBZ-4-amino-4-
methylpiperidine are not explicitly documented in the surveyed literature. However, a general

and efficient method for the synthesis of 4-substituted-4-aminopiperidine derivatives has been

described, which could be adapted for the target molecule. This methodology utilizes

isonipecotate as a starting material and involves a Curtius rearrangement as a key step to

introduce the amino group at the 4-position.[2] The alkylation of the isonipecotate precursor

would be the logical step to introduce the required methyl group at the C4 position.

For analytical characterization, techniques such as High-Performance Liquid Chromatography

(HPLC) and Mass Spectrometry (MS) would be essential for assessing the purity and

confirming the identity of the synthesized compound. While specific protocols for 1-CBZ-4-
amino-4-methylpiperidine are unavailable, general procedures for similar compounds often

involve reverse-phase HPLC with a C18 column and mass spectrometry for molecular weight

determination.

Logical Synthesis Pathway
The following diagram illustrates a conceptual workflow for the synthesis of 4-substituted-4-

aminopiperidine derivatives, which could be adapted for 1-CBZ-4-amino-4-methylpiperidine.

Conceptual Synthesis Workflow

Isonipecotate Alkylation
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Curtius Rearrangement
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4-methylpiperidine
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Caption: A conceptual workflow for the synthesis of 1-CBZ-4-amino-4-methylpiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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